Cas no 2090965-97-0 (4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid)

• Product Name: 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid
• CAS No: 2090965-97-0
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 5722188
• PubChem ID: 121207958
• Update Time: 2025-06-08

4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2090965-97-0
• 4-methyl-3-(oxolan-3-yloxy)thiophene-2-carboxylic acid
• 4-methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid
• F2147-4619
• AKOS026717235
• 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid

• Inchi： 1S/C10H12O4S/c1-6-5-15-9(10(11)12)8(6)14-7-2-3-13-4-7/h5,7H,2-4H2,1H3,(H,11,12)
• InChI Key： VPMXLNZGXYZFPU-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C(=O)O)OC1COCC1

Computed Properties

• Exact Mass: 228.04563003g/mol
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84Ų

Additional information on 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid

Introduction to 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid (CAS No. 2090965-97-0)

4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2090965-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivatives family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a carboxylic acid functional group at the 2-position and an oxygenated tetrahydrofuran moiety at the 3-position introduces unique reactivity and potential pharmacological properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The structure of 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid incorporates a thiophene core, which is a five-membered aromatic ring containing sulfur, flanked by a methyl group at the 4-position. The key feature of this compound is the presence of an oxygenated tetrahydrofuran (THF) group attached to the 3-position of the thiophene ring through an ether linkage. This specific arrangement confers both steric and electronic properties that are conducive to interactions with biological targets, such as enzymes and receptors. The carboxylic acid functionality at the 2-position further enhances its potential as a pharmacophore, allowing for various chemical modifications and bioconjugation strategies.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The oxygenated heterocycles, such as tetrahydrofurans, are particularly noteworthy for their ability to modulate biological pathways by serving as scaffolds for drug development. The combination of these structural elements in 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid suggests that it may exhibit unique pharmacological properties that warrant further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The thiophene ring is a privileged scaffold in medicinal chemistry, having been incorporated into numerous FDA-approved drugs due to its favorable pharmacokinetic and pharmacodynamic properties. The oxygenated THF group adds an additional layer of complexity, which can be exploited to fine-tune the interactions with biological targets. This makes 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid an attractive candidate for further development into novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential binding sites and interactions between 4-Methyl-3-((tetrahydrofuran-3-yl)oxy)thiophene-2-carboxylic acid and target proteins. For instance, studies have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression. By leveraging these computational methods, researchers can accelerate the drug discovery process and prioritize compounds for experimental validation.

The synthesis of 4-Methyl-3-((tetrahydrofuran-3-yloxy)thiophene)-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in assembling the required framework for this compound.

Once synthesized, 4-Methyl-3-(tetrahydrofuranoyloxy)thiophene)-2-carboxylic acid can be subjected to various biochemical assays to evaluate its potential biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The results from these studies will provide valuable insights into its therapeutic potential and guide further optimization efforts.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. Compounds like 4-Methyl-thio]-Naphthalenecarboxylic acid, which share structural motifs with known active ingredients but possess unique chemical features, offer new opportunities for developing next-generation therapeutics. By exploring such derivatives, researchers can uncover novel mechanisms of action and expand the therapeutic arsenal against various diseases.

In conclusion,4-Methyl-thio]-Naphthalenecarboxylic acid (CAS No. 2090965)-97)-0 is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as a lead molecule for drug development. With ongoing advancements in synthetic chemistry and computational biology,4-Methyl-thio]-Naphthalenecarboxylic acid holds promise for contributing to the discovery of new therapeutic agents that address unmet medical needs.